Cas no 117922-84-6 (5-(1-piperazinyl)-Quinoline)

5-(1-piperazinyl)-Quinoline structure
5-(1-piperazinyl)-Quinoline structure
Product Name:5-(1-piperazinyl)-Quinoline
CAS No:117922-84-6
MF:C13H15N3
MW:213.278302431107
CID:1100712
PubChem ID:10656226
Update Time:2025-04-20

5-(1-piperazinyl)-Quinoline Chemical and Physical Properties

Names and Identifiers

    • 5-(1-piperazinyl)-Quinoline
    • 117922-84-6
    • 5-(piperazin-1-yl)quinoline
    • OMUGTYURPIFBDU-UHFFFAOYSA-N
    • SCHEMBL2884262
    • Inchi: 1S/C13H15N3/c1-4-12-11(3-2-6-15-12)13(5-1)16-9-7-14-8-10-16/h1-6,14H,7-10H2
    • InChI Key: OMUGTYURPIFBDU-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC3C2=CC=CN=3)CCNCC1

Computed Properties

  • Exact Mass: 213.126597491g/mol
  • Monoisotopic Mass: 213.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 28.2Ų
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